2-[4-(3-fluorophenyl)-2,3-dioxopyrazin-1-yl]-N-(4-propan-2-ylphenyl)acetamide

Catalog No.
S2645790
CAS No.
898409-45-5
M.F
C21H20FN3O3
M. Wt
381.407
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-[4-(3-fluorophenyl)-2,3-dioxopyrazin-1-yl]-N-(4-...

CAS Number

898409-45-5

Product Name

2-[4-(3-fluorophenyl)-2,3-dioxopyrazin-1-yl]-N-(4-propan-2-ylphenyl)acetamide

IUPAC Name

2-[4-(3-fluorophenyl)-2,3-dioxopyrazin-1-yl]-N-(4-propan-2-ylphenyl)acetamide

Molecular Formula

C21H20FN3O3

Molecular Weight

381.407

InChI

InChI=1S/C21H20FN3O3/c1-14(2)15-6-8-17(9-7-15)23-19(26)13-24-10-11-25(21(28)20(24)27)18-5-3-4-16(22)12-18/h3-12,14H,13H2,1-2H3,(H,23,26)

InChI Key

YVGIULADRRUIAZ-UHFFFAOYSA-N

SMILES

CC(C)C1=CC=C(C=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC(=CC=C3)F

Solubility

not available

Molecular Structure Analysis

The key features of the molecule include:

  • Central Pyrazinone Ring: A six-membered heterocyclic ring containing two nitrogen atoms and two carbonyl groups. This ring system is known for its diverse biological activities [].
  • Fluorophenyl Substituent: The presence of a fluorine atom on the 3-position of the phenyl ring attached to the pyrazinone ring can potentially affect its electronic properties and interaction with other molecules [].
  • Isopropylphenyl Substituent: The isopropyl group (propan-2-yl) on the other phenyl ring can influence lipophilicity and potential interactions with biological membranes [].
  • Acetamide Linkage: The amide bond (CO-NH) connects the pyrazinone ring to the isopropylphenyl moiety. Amide bonds are prevalent in many drugs and play a crucial role in their binding to target molecules [].

Kinase Inhibition

The molecule contains a pyrazinone ring, a common structural feature found in many kinase inhibitors. Kinases are enzymes that play a crucial role in regulating various cellular processes. Molecules that can inhibit specific kinases have potential applications in the treatment of cancer, inflammatory diseases, and other conditions . Further research would be needed to determine if 2-[4-(3-fluorophenyl)-2,3-dioxopyrazin-1-yl]-N-(4-propan-2-ylphenyl)acetamide exhibits inhibitory activity against specific kinases.

Antibacterial Activity

The presence of the amide bond and the aromatic rings suggests the possibility of the molecule having antibacterial properties. Many classes of antibiotics contain these functional groups . In vitro studies could be conducted to assess the effectiveness of 2-[4-(3-fluorophenyl)-2,3-dioxopyrazin-1-yl]-N-(4-propan-2-ylphenyl)acetamide against various bacterial strains.

XLogP3

3.1

Dates

Modify: 2023-08-16

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